Cas no 848499-24-1 (4-chloro-3,5-dimethyl-1H-pyrrole-2-carboxylic acid)
848499-24-1 structure
Product Name:4-chloro-3,5-dimethyl-1H-pyrrole-2-carboxylic acid
CAS No:848499-24-1
MF:C7H8ClNO2
MW:173.596920967102
CID:2143780
PubChem ID:59406897
Update Time:2025-04-21
4-chloro-3,5-dimethyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-3,5-dimethyl-1H-pyrrole-2-carboxylic acid
- DB-332161
- LLSZKKMBUQHZKM-UHFFFAOYSA-N
- 848499-24-1
- SCHEMBL3117191
- AKOS017531680
-
- Inchi: 1S/C7H8ClNO2/c1-3-5(8)4(2)9-6(3)7(10)11/h9H,1-2H3,(H,10,11)
- InChI Key: LLSZKKMBUQHZKM-UHFFFAOYSA-N
- SMILES: ClC1=C(C)NC(C(=O)O)=C1C
Computed Properties
- Exact Mass: 173.0243562Da
- Monoisotopic Mass: 173.0243562Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 53.1Ų
4-chloro-3,5-dimethyl-1H-pyrrole-2-carboxylic acid Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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